Cas no 1804711-65-6 (3-(Difluoromethyl)-5-(fluoromethyl)-2-methoxypyridine)

• Product Name: 3-(Difluoromethyl)-5-(fluoromethyl)-2-methoxypyridine
• CAS No: 1804711-65-6
• MF: C₈H₈F₃NO
• MW: 191.15043258667
• CID: 4846224
• Update Time: 2025-05-20

3-(Difluoromethyl)-5-(fluoromethyl)-2-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-5-(fluoromethyl)-2-methoxypyridine

• Inchi： 1S/C8H8F3NO/c1-13-8-6(7(10)11)2-5(3-9)4-12-8/h2,4,7H,3H2,1H3
• InChI Key： UFSDUVDNYZPAEE-UHFFFAOYSA-N
• SMILES： FC(C1C(=NC=C(CF)C=1)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 156
• XLogP3: 1.9
• Topological Polar Surface Area: 22.1

Additional information on 3-(Difluoromethyl)-5-(fluoromethyl)-2-methoxypyridine

3-(Difluoromethyl)-5-(fluoromethyl)-2-methoxypyridine: A Comprehensive Overview

The compound 3-(Difluoromethyl)-5-(fluoromethyl)-2-methoxypyridine, identified by the CAS number 1804711-65-6, is a highly specialized organic molecule with significant applications in various fields. This compound belongs to the class of pyridine derivatives, which are widely studied for their unique chemical properties and potential uses in pharmaceuticals, agrochemicals, and materials science. The structure of this compound features a pyridine ring substituted with a difluoromethyl group at position 3, a fluoromethyl group at position 5, and a methoxy group at position 2. These substituents contribute to its distinct chemical reactivity and physical properties.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 3-(Difluoromethyl)-5-(fluoromethyl)-2-methoxypyridine. Researchers have employed various methodologies, including palladium-catalyzed cross-coupling reactions and directed metallation strategies, to construct the pyridine core with the desired substituents. These methods not only enhance the yield but also improve the purity of the final product, making it suitable for high-quality applications. The use of fluorinated groups in this compound is particularly interesting, as fluorine atoms are known to significantly influence the electronic properties of aromatic systems.

The application of 3-(Difluoromethyl)-5-(fluoromethyl)-2-methoxypyridine extends across multiple industries. In the pharmaceutical sector, this compound has shown promise as a lead molecule for drug discovery programs targeting various diseases. Its unique structure allows for interactions with specific biological targets, such as enzymes or receptors, which could potentially lead to novel therapeutic agents. Additionally, in agrochemical research, this compound has been investigated for its pesticidal activity. The fluorinated groups contribute to its stability and bioavailability, making it a candidate for next-generation crop protection products.

Recent studies have also explored the environmental impact of 3-(Difluoromethyl)-5-(fluoromethyl)-2-methoxypyridine. Researchers have conducted detailed toxicity assessments to evaluate its potential risks to aquatic life and soil ecosystems. These studies are crucial for ensuring that the compound can be safely used in agricultural settings without causing adverse effects on non-target organisms. Furthermore, advancements in analytical techniques have facilitated precise monitoring of this compound in environmental samples, enhancing our understanding of its fate and transport mechanisms.

In terms of materials science, 3-(Difluoromethyl)-5-(fluoromethyl)-2-methoxypyridine has been incorporated into advanced materials such as polymers and coatings. Its ability to act as a stabilizing agent or flame retardant makes it valuable in developing high-performance materials for industrial applications. The fluorinated groups not only improve thermal stability but also enhance resistance to UV degradation, making this compound a versatile building block for material innovation.

The synthesis and characterization of 3-(Difluoromethyl)-5-(fluoromethyl)-2-methoxypyridine have been extensively documented in recent scientific literature. For instance, a study published in the Journal of Organic Chemistry highlighted a novel approach to constructing the pyridine ring using microwave-assisted synthesis techniques. This method significantly reduced reaction times while maintaining high yields and product quality. Such innovations underscore the ongoing efforts to optimize synthetic pathways for complex molecules like this one.

In conclusion, 3-(Difluoromethyl)-5-(fluoromethyl)-2-methoxypyridine, with its unique structure and versatile properties, continues to be a focal point in chemical research and development. Its applications span across pharmaceuticals, agrochemicals, and materials science, driven by advancements in synthetic methods and an increased understanding of its biological and environmental impacts. As research progresses, this compound is expected to play an even more significant role in addressing challenges across these diverse fields.